Cas no 1807243-72-6 (4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid)

• Product Name: 4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid
• CAS No: 1807243-72-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010786
• Update Time: 2025-05-23

4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid

• Inchi： 1S/C11H11NO3/c1-2-7-3-8(5-12)9(6-13)4-10(7)11(14)15/h3-4,13H,2,6H2,1H3,(H,14,15)
• InChI Key： AMNDGCCIICHJBT-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=CC(=C(C(=O)O)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid

Professional Introduction to 4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic Acid (CAS No. 1807243-72-6)

4-Cyano-2-ethyl-5-(hydroxymethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1807243-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyano, ethyl, and hydroxymethyl substituents on a benzoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid contributes to its versatility in synthetic chemistry. The presence of a cyano group (-CN) at the 4-position enhances its reactivity, allowing for further functionalization through nucleophilic addition or reduction reactions. The ethyl group (-CH₂CH₃) at the 2-position introduces steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the hydroxymethyl group (-CH₂OH) at the 5-position provides a site for hydrogen bonding and potential interactions with biological targets.

In recent years, 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid has been explored in various research studies due to its potential applications in drug discovery. One notable area of interest is its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The cyano group can be converted into an amide or ester, which are common pharmacophores in NSAID molecules. Furthermore, the hydroxymethyl group can participate in etherification reactions, leading to the formation of complex derivatives with enhanced pharmacological properties.

Recent advancements in green chemistry have also highlighted the significance of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid as a sustainable building block. Researchers have demonstrated efficient synthetic routes to this compound using environmentally friendly methodologies, such as catalytic hydrogenation and biocatalytic transformations. These approaches not only reduce the environmental impact of production but also improve yield and purity, making the compound more suitable for industrial applications.

The compound's potential in medicinal chemistry is further underscored by its interaction with biological targets. Studies have shown that derivatives of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid can modulate enzyme activity and receptor binding. For instance, modifications at the hydroxymethyl group have been found to enhance binding affinity to certain proteases and kinases, which are key targets in oncology and inflammatory diseases. This has prompted investigations into its efficacy as an antitumor and anti-inflammatory agent.

In addition to its pharmaceutical applications, 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid has been utilized in materials science research. Its ability to form stable complexes with metal ions has led to studies on its use as a ligand in coordination chemistry. These complexes exhibit interesting catalytic properties and have been explored for applications in organic synthesis and polymer stabilization.

The synthesis of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid involves multiple steps, each requiring careful optimization to achieve high yields and purity. Common synthetic pathways include Friedel-Crafts acylation followed by reduction and functional group interconversion. Recent innovations in synthetic methodologies have focused on improving selectivity and reducing byproduct formation, ensuring that the final product meets stringent quality standards.

The compound's stability under various conditions is another critical factor in its utility. Research has demonstrated that proper storage conditions can significantly extend its shelf life while maintaining chemical integrity. This is particularly important for pharmaceutical applications where long-term stability ensures consistent drug efficacy.

Economic considerations also play a role in the industrial production of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid. Efforts to streamline synthetic routes have led to cost-effective manufacturing processes that make it more accessible for large-scale applications. This accessibility is crucial for expanding research efforts and commercialization opportunities.

The future prospects of 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid are promising, with ongoing research exploring new derivatives and applications. Advances in computational chemistry are enabling researchers to predict novel analogs with enhanced bioactivity, while innovations in synthetic techniques continue to improve production efficiency. These developments are expected to drive further interest in this compound within both academic and industrial sectors.

In conclusion, 4-cyano-2-ethyl-5-(hydroxymethyl)benzoic acid (CAS No. 1807243-72-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its interactions with biological targets highlight its therapeutic promise. As research continues to uncover new applications and efficient synthetic methods, this compound is poised to play an increasingly important role in science and industry.